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Compound of Interest

Compound Name: Benzyl 4-bromobutyl ether

Cat. No.: B1275796 Get Quote

Benzyl 4-bromobutyl ether: A Technical Guide
for Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides

comprehensive information on the commercial availability, synthesis, and potential applications

of Benzyl 4-bromobutyl ether. This versatile reagent serves as a key building block in various

synthetic pathways, particularly in the construction of complex molecular architectures.

Commercial Availability and Suppliers
Benzyl 4-bromobutyl ether is readily available from a number of chemical suppliers. The

typical purity offered is around 90% or higher. Below is a summary of some of the key suppliers

and their product specifications.
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Supplier Product Name CAS Number Purity
Additional
Information

Sigma-Aldrich
Benzyl 4-

bromobutyl ether
60789-54-0 90%

Linear Formula:

C₆H₅CH₂O(CH₂)

₄Br.[1]

TCI America
Benzyl 4-

Bromobutyl Ether
60789-54-0 >96.0% (GC)

Also known as 4-

Benzyloxybutyl

Bromide.

Echemi

BENZYL 4-

BROMOBUTYL

ETHER

60789-54-0 Varies

Offers services

from sample to

commercial

scale.[2]

Angene
Benzyl 4-

bromobutyl ether
60789-54-0 Varies

Catalog Number:

AG00373L.

Fisher Scientific
Benzyl 4-

Bromobutyl Ether
60789-54-0 96.0+%

Supplied by TCI

America.

Synthesis of Benzyl 4-bromobutyl ether
The most common and efficient method for the synthesis of Benzyl 4-bromobutyl ether is the

Williamson ether synthesis.[3] This reaction involves the nucleophilic substitution of a halide by

an alkoxide. In this specific synthesis, the sodium salt of benzyl alcohol (sodium benzoxide)

reacts with 1,4-dibromobutane.

Experimental Protocol: Williamson Ether Synthesis
Materials:

Benzyl alcohol

Sodium hydride (NaH)

1,4-Dibromobutane
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Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Organic solvents for extraction and chromatography (e.g., diethyl ether, hexane, ethyl

acetate)

Procedure:

Formation of the Alkoxide: To a solution of benzyl alcohol (1.0 equivalent) in anhydrous THF

at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add sodium hydride (1.1

equivalents) portion-wise.

Allow the reaction mixture to stir at 0 °C for 30 minutes and then at room temperature for 1

hour, or until the evolution of hydrogen gas ceases, indicating the complete formation of

sodium benzoxide.

Nucleophilic Substitution: Cool the reaction mixture back to 0 °C and add 1,4-dibromobutane

(3.0 equivalents) dropwise.

Allow the reaction to warm to room temperature and then heat to reflux (approximately 65-70

°C) for 12-24 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and quench by

the slow addition of a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.
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Purification: The crude Benzyl 4-bromobutyl ether can be purified by flash column

chromatography on silica gel using a hexane/ethyl acetate gradient.

Reactants

Intermediate

Product

Benzyl Alcohol

Sodium Benzoxide

+ NaH

Sodium Hydride (NaH)
in THF

1,4-Dibromobutane

Benzyl 4-bromobutyl ether

+ 1,4-Dibromobutane
(SN2 Reaction)

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of Benzyl 4-bromobutyl ether.

Applications in Research and Development
Benzyl 4-bromobutyl ether is a valuable bifunctional molecule, possessing both a benzyl

ether protecting group and a reactive alkyl bromide. This structure makes it a useful

intermediate in the synthesis of more complex molecules.

One notable application is in the synthesis of monodisperse oligo(tetrahydrofuran)s

(oligo(THF)). These oligomers can be used to form supramolecular network structures, which

are of interest in materials science and drug delivery.
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Caption: Workflow for the synthesis of oligo(THF) using Benzyl 4-bromobutyl ether.

While direct involvement in specific signaling pathways is not prominently documented in

publicly available literature, the ability to introduce a benzyloxybutyl moiety makes this

compound a potentially useful tool for medicinal chemists. The benzyl group can be readily

removed by hydrogenolysis, revealing a primary alcohol for further functionalization or a

hydroxyl group that may be crucial for biological activity in a drug candidate. The butyl chain

provides a flexible spacer, which can be advantageous in optimizing ligand-receptor

interactions.
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For professionals in drug development, Benzyl 4-bromobutyl ether can be employed in the

synthesis of:

Linkers for Antibody-Drug Conjugates (ADCs): The alkyl bromide can be used to attach to a

cytotoxic payload, while the benzyl ether, after deprotection, can be functionalized for

conjugation to an antibody.

PROTACs (Proteolysis Targeting Chimeras): The bifunctional nature of this molecule allows

for its incorporation into the linker unit of a PROTAC, connecting a protein-of-interest binder

and an E3 ligase binder.

Scaffolds for Small Molecule Libraries: It can serve as a starting point for the generation of

diverse chemical libraries for high-throughput screening.

In conclusion, Benzyl 4-bromobutyl ether is a commercially accessible and synthetically

versatile reagent. Its utility in the construction of well-defined oligomers and its potential as a

building block in medicinal chemistry make it a valuable compound for researchers and

scientists in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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